Cas no 306281-04-9 (3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one)

• Product Name: 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one
• CAS No: 306281-04-9
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 5044256
• PubChem ID: 700940
• Update Time: 2025-10-30

3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzo[g]quinazolin-4-one
• Oprea1_659910
• STK971018
• NE52541
• 3-(prop-2-en-1-yl)-2-thioxo-2,3-dihydrobenzo[g]quinazolin-4(1H)-one
• 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one

• Inchi： 1S/C15H12N2OS/c1-2-7-17-14(18)12-8-10-5-3-4-6-11(10)9-13(12)16-15(17)19/h2-6,8-9H,1,7H2,(H,16,19)
• InChI Key： IJLIVIVJBOGYBJ-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C3C=CC=CC3=CC=2C(N1CC=C)=O

Computed Properties

• Exact Mass: 268.06703418g/mol
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one

Introduction to 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one (CAS No. 306281-04-9)

3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one, with the CAS number 306281-04-9, is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzogquinazolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one features a benzogquinazoline core with a propenyl substituent and a sulfur atom, contributing to its distinct chemical properties and biological profile.

The synthesis of 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one has been extensively studied, with various methods reported in the literature. One common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone, followed by cyclization to form the benzogquinazoline ring. The propenyl substituent can be introduced through subsequent alkylation reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of its biological activity, 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one has shown promising results in several areas. Recent studies have demonstrated its potential as an antitumor agent, particularly against various cancer cell lines. The compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for anticancer drugs. Mechanistic investigations have revealed that 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one can induce apoptosis and inhibit cell proliferation through multiple pathways, including the modulation of key signaling molecules such as p53 and Bcl-2.

Beyond its antitumor properties, 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one has also been explored for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one have also been investigated to assess its suitability for clinical applications. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also demonstrates low toxicity in preclinical models, which is crucial for its safe use in humans.

To further enhance its therapeutic potential, researchers are exploring various formulations of 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its efficacy and reducing side effects. These formulations are being evaluated in preclinical studies to determine their safety and effectiveness.

In conclusion, 3-(Prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzogquinazolin-4-one (CAS No. 306281-04-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.